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Compound of Interest

Compound Name: 2,2,4,5-Tetramethylhexane

Cat. No.: B103312

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physical properties of various
tetramethylhexane isomers. Understanding these properties is crucial for applications ranging
from solvent selection in chemical synthesis to the formulation of drug delivery systems. The
data presented herein is supported by established experimental protocols and theoretical
correlations between molecular structure and physical behavior.

Isomer Comparison

The following table summarizes the boiling point, melting point, and density of several
tetramethylhexane isomers. These C10H22 alkanes exhibit distinct physical characteristics

primarily due to variations in their molecular structure, specifically the degree of branching and
overall symmetry.
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Isomer Boiling Point (°C) Melting Point (°C) Density (g/lcm3)
2,2,3,3-

160.33[1] -53.99[1] 0.761
Tetramethylhexane
2,2,3,4-

157[2] -53.99[2] 0.731[2]
Tetramethylhexane
2,2,4,4-

153([3] - 0.747[3]
Tetramethylhexane
2,2,55-

137.4[4] -12.6[5] 0.734[5]
Tetramethylhexane
2,3,3,4-

165[6]
Tetramethylhexane
2,3,4,5-

156.21[7] -12.59[7] 0.746[7]
Tetramethylhexane
3,3,4,4-

170[8] -46[8] 0.770[8]

Tetramethylhexane

Correlation of Structure with Physical Properties

The physical properties of alkane isomers are intricately linked to their molecular structure. The
degree of branching and the overall molecular symmetry are the two primary factors influencing
boiling points, melting points, and densities.
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Correlation of Isomer Structure and Physical Properties
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Caption: Relationship between molecular structure and physical properties.

As illustrated in the diagram, increased branching in alkane isomers leads to a more compact,

spherical shape. This reduces the surface area available for intermolecular van der Waals

forces, resulting in lower boiling points and densities. Conversely, a more symmetrical

molecular structure allows for more efficient packing in the solid crystal lattice, leading to a

higher melting point.

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the

physical properties of tetramethylhexane isomers.

Boiling Point Determination

Apparatus:

e Heating mantle or oil bath

¢ Round-bottom flask

e Condenser
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e Thermometer
» Boiling chips
Procedure:

o A small sample of the tetramethylhexane isomer is placed in the round-bottom flask along
with a few boiling chips to ensure smooth boiling.

o The flask is connected to the condenser, and the thermometer is positioned so that the bulb
is just below the side arm of the condenser, ensuring it measures the temperature of the
vapor that is in equilibrium with the boiling liquid.

o The flask is gently heated.

o The temperature is recorded when the liquid is boiling steadily and a consistent temperature
is observed on the thermometer. This temperature is the boiling point of the substance at the
measured atmospheric pressure.

Melting Point Determination

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
e Capillary tubes

e Thermometer

Procedure:

o Asmall, finely powdered sample of the solid tetramethylhexane isomer (if applicable) is
packed into a capillary tube.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as the
melting point is approached.
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e The temperature range is recorded from the point at which the first drop of liquid appears to
the point at which the entire sample has melted. For pure compounds, this range is typically
narrow (0.5-1 °C).

Density Determination
Apparatus:
o Pycnometer (a flask with a specific, accurately known volume)

e Analytical balance

Procedure:

The empty pycnhometer is weighed accurately on the analytical balance.

o The pycnometer is filled with the liquid tetramethylhexane isomer, ensuring no air bubbles
are trapped.

o The filled pycnometer is then weighed.

e The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

» The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer. The measurement should be performed at a constant, recorded temperature as
density is temperature-dependent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetramethylhexane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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